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13-Ox0-9E,11E-octadecadienoic
Compound Name:
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CAS No.: 29623-29-8
Cat. No.: B3028732
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Introduction

13-0Ox0-9(Z),11(E)-octadecadienoic acid (13-Oxo-ODE) is an oxidized lipid metabolite of
linoleic acid that has garnered significant scientific interest due to its diverse biological
activities. As a potent agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARY)
and a down-regulator of the oncoprotein c-Myc, 13-Oxo0-ODE is implicated in a range of
physiological and pathological processes, including inflammation, cell proliferation, and cancer.
[1][2] This technical guide provides a comprehensive overview of the structural elucidation of
13-Oxo0-ODE, detailing the analytical techniques and experimental protocols used for its
identification and characterization.

Physicochemical Properties and Spectroscopic
Data
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The definitive structure of 13-Oxo-ODE has been established through a combination of
spectroscopic methods. These techniques provide detailed information about the molecule's
atomic composition, connectivity, and stereochemistry.

Property Value Reference
Molecular Formula C1s8H3003 [31[4]
Molecular Weight 294.43 g/mol [3114]

(92Z,11E)-13-oxooctadeca-
IUPAC Name o ) [3]
9,11-dienoic acid

CAS Number 54739-30-9 [415]

Mass Spectrometry

Mass spectrometry (MS) is a cornerstone technique for determining the molecular weight and
elemental composition of 13-Oxo-ODE, as well as for structural characterization through
fragmentation analysis.

Fragment lons

lon Mode Precursor lon (m/z) Reference
(m/z)
Positive lon Mode
295.2268 277.1,223.1,179.1 [3]
(IM+H]*)
Negative lon Mode
293.2122 275.1, 249.1, 113 [3]

(IM-H]")

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a complete tabulated dataset for the *H and 3C NMR of 13-Oxo-ODE is not readily
available in the public domain, its structure has been unequivocally confirmed using one- and
two-dimensional NMR experiments.[6] These analyses are crucial for establishing the precise
arrangement of protons and carbons, including the geometry of the double bonds. The
geometries of the C-9 (cis, Z) and C-11 (trans, E) double bonds are critical for its biological

activity.
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Experimental Protocols
Isolation of 13-Ox0-ODE from Salicornia herbacea

A detailed method for the isolation of 13-Oxo-ODE from the halophyte Salicornia herbacea has
been described, providing a natural source for this compound.[2]

Experimental Workflow for Isolation of 13-Oxo-ODE
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Extraction

Salicornia herbacea (1000 g)

l

Incubate with 100% methanol at 32°C overnight

Liquid-Liquid Partition

Combine methanol extract with water (1:1 ratio)

l

Evaporate methanol

:

Extract with an equal volume of ethyl acetate

Purification

Column Chromatography

:

Preparatory Thin Layer Chromatography

l

Preparatory High-Performance Liquid Chromatography

Purified 13-Oxo-ODE

Click to download full resolution via product page

Caption: Workflow for the isolation of 13-Oxo-ODE from Salicornia herbacea.

Quantification of 13-Oxo0-ODE in Biological Samples by
Q-TOFMS
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A robust method for the quantification of 13-Oxo0-ODE in rat plasma has been developed using
Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). This protocol can be adapted for
other biological matrices.

1. Sample Preparation:

» Saponification: To release esterified 13-Ox0-ODE, the plasma sample is treated with a
potassium hydroxide solution in methanol and heated.

 Acidification: The reaction mixture is then acidified to a pH of approximately 3 using
hydrochloric acid.

 Liquid-Liquid Extraction: The acidified sample is extracted with an organic solvent such as
hexane. The organic layers containing the lipid fraction are combined.

e Drying and Reconstitution: The combined organic extracts are evaporated to dryness under
a stream of nitrogen and the residue is reconstituted in an appropriate solvent for MS
analysis.

2. Instrumental Analysis:
o Chromatography: The extracted sample is subjected to liquid chromatography for separation.

e Mass Spectrometry: The eluent from the chromatography is introduced into a Q-TOF mass
spectrometer for detection and quantification.

Experimental Workflow for 13-Oxo-ODE Quantification
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Sample Preparation

Biological Sample (e.g., Plasma)

l

Saponification (KOH/Methanol)

i

Acidification (HCI)

l

Liquid-Liquid Extraction (Hexane)

l

Dry Down and Reconstitute

Instrumental Analysis

Liquid Chromatography Separation

l

Q-TOF Mass Spectrometry Detection

Quantification

Click to download full resolution via product page

Caption: Workflow for the quantification of 13-Oxo-ODE in biological samples.

Chemical Synthesis of 13-Oxo0-ODE
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The chemical synthesis of 13-oxo-octadecadienoic acids has been achieved, notably through
the use of a Z-selective Wittig reaction.[7] While a detailed protocol for the specific (92, 11E)
isomer is not fully available, the general strategy involves the coupling of an appropriate
phosphonium ylide with a suitable aldehyde.

A plausible synthetic route would involve:

Synthesis of the Aldehyde Fragment: Preparation of an aldehyde containing the C1 to C8
portion of the fatty acid chain.

o Synthesis of the Phosphonium Ylide: Preparation of a phosphonium salt from a C9 to C18
precursor, followed by deprotonation to form the ylide.

o Wittig Reaction: The reaction between the aldehyde and the ylide to form the carbon-carbon
double bonds with the desired stereochemistry.

o Deprotection and Purification: Removal of any protecting groups and purification of the final
product.

Biological Activity and Signaling Pathways

13-Oxo0-ODE exerts its biological effects primarily through its interaction with specific cellular
signaling pathways.

PPARy Agonism

13-Ox0-ODE is a known endogenous ligand for PPARYy, a nuclear receptor that plays a crucial
role in adipogenesis, lipid metabolism, and inflammation.[1][8] Upon binding to 13-Oxo-ODE,
PPARYy undergoes a conformational change, leading to the recruitment of co-activator proteins
and the subsequent regulation of target gene expression.[8]

13-Oxo0-ODE and PPARYy Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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